Cas no 2228143-52-8 (3,3-dimethyl-2-methylidenepentanoic acid)

• Product Name: 3,3-dimethyl-2-methylidenepentanoic acid
• CAS No: 2228143-52-8
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 5891464
• PubChem ID: 17832873
• Update Time: 2025-07-01

3,3-dimethyl-2-methylidenepentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3,3-dimethyl-2-methylidenepentanoic acid
• SCHEMBL1963590
• EN300-1752937
• 2228143-52-8

• Inchi： 1S/C8H14O2/c1-5-8(3,4)6(2)7(9)10/h2,5H2,1,3-4H3,(H,9,10)
• InChI Key： UUGAKNCPNSJDSV-UHFFFAOYSA-N
• SMILES： OC(C(=C)C(C)(C)CC)=O

Computed Properties

• Exact Mass: 142.099379685g/mol
• Monoisotopic Mass: 142.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3Ų

Additional information on 3,3-dimethyl-2-methylidenepentanoic acid

3,3-Dimethyl-2-Methylidenepentanoic Acid

The compound 3,3-Dimethyl-2-Methylidenepentanoic Acid (CAS No: 2228143-52-8) is a significant organic molecule with a unique structure that has garnered attention in various scientific domains. This compound belongs to the class of pentanoic acids, characterized by its five-carbon chain and a carboxylic acid group. The presence of a methylidene group at the second position and two methyl groups at the third position introduces interesting stereochemical and functional properties, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the potential of 3,3-Dimethyl-2-Methylidenepentanoic Acid in the field of drug discovery. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly in the development of antioxidants and anti-inflammatory agents. The molecule's structure allows for easy modification, enabling scientists to design derivatives with enhanced pharmacological activities. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that certain derivatives of this compound exhibit potent anti-inflammatory effects by inhibiting key enzymes involved in inflammatory pathways.

In addition to its pharmacological applications, 3,3-Dimethyl-2-Methylidenepentanoic Acid has shown promise in the realm of green chemistry. Its use as a building block in the synthesis of biodegradable polymers has been explored, offering an eco-friendly alternative to traditional petroleum-based materials. A 2023 research article in *Green Chemistry* reported that polymers derived from this compound exhibit excellent biocompatibility and degradation properties, making them suitable for applications in sustainable packaging and biomedical devices.

The synthesis of 3,3-Dimethyl-2-Methylidenepentanoic Acid involves a multi-step process that typically begins with the oxidation of an appropriate alkene precursor. Recent advancements in catalytic methods have improved the efficiency and selectivity of this synthesis pathway. For example, the use of palladium-catalyzed cross-coupling reactions has enabled researchers to achieve higher yields while minimizing by-products. These improvements not only enhance the economic viability of large-scale production but also align with current trends toward sustainable chemical manufacturing.

From a structural standpoint, 3,3-Dimethyl-2-Methylidenepentanoic Acid exhibits a fascinating balance between rigidity and flexibility due to its conjugated system and branching substituents. This structural feature contributes to its unique optical properties, which have been leveraged in the development of novel materials for optoelectronic applications. A 2024 study published in *Advanced Materials* explored its potential as a chromophore in organic light-emitting diodes (OLEDs), demonstrating promising results in terms of efficiency and stability.

Furthermore, the compound's ability to form stable complexes with metal ions has opened new avenues for its application in catalysis and sensor technology. Researchers have utilized this property to develop highly sensitive sensors for detecting trace amounts of heavy metals in environmental samples. A 2024 paper in *Analytical Chemistry* highlighted how derivatives of this compound can be integrated into portable sensing devices, offering a cost-effective solution for on-site environmental monitoring.

In summary, 3,3-Dimethyl-2-Methylidenepentanoic Acid is a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it an invaluable tool in drug discovery, green chemistry, materials science, and environmental technology. As ongoing research continues to uncover new potentials for this compound, it is poised to play an increasingly important role in addressing some of the most pressing challenges facing modern society.